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Compound of Interest

Compound Name: Methyl adipate

Cat. No.: B8814857 Get Quote

CAS Number: 627-91-8

Synonyms: Adipic acid monomethyl ester, Methyl hydrogen adipate, 6-Methoxy-6-oxohexanoic

acid

This technical guide provides a detailed overview of mono-methyl adipate, a dicarboxylic acid

monoester utilized as a synthetic intermediate in various chemical applications.[1][2] This

document is intended for researchers, scientists, and professionals in drug development and

other scientific fields who require in-depth knowledge of this compound's properties, synthesis,

and safety considerations.

Chemical and Physical Properties
Mono-methyl adipate is a colorless liquid at room temperature.[3] Its key physical and

chemical properties are summarized in the tables below, compiled from various safety data

sheets and chemical databases.

Table 1: General Properties of Mono-Methyl Adipate
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Property Value Source(s)

CAS Number 627-91-8 [4][5][6][7]

Molecular Formula C₇H₁₂O₄ [8][9]

Molecular Weight 160.17 g/mol [7][8]

Appearance Colorless liquid [3]

Synonyms
Adipic acid monomethyl ester,

Monomethyl adipate
[3][4][7]

Table 2: Physical Properties of Mono-Methyl Adipate

Property Value Source(s)

Melting Point 7-9 °C (lit.) [1][6][7]

Boiling Point 162 °C / 10 mmHg (lit.) [1][6][7]

Density 1.081 g/mL at 25 °C (lit.) [1][6][7]

Refractive Index n20/D 1.441 (lit.) [7]

Flash Point > 109 °C (> 228.20 °F) [3]

Solubility
Not miscible or difficult to mix

with water.
[1][9]

Safety Data Sheet (SDS) Summary
A comprehensive review of available Safety Data Sheets (SDS) provides crucial information for

the safe handling, storage, and disposal of mono-methyl adipate.

Hazard Identification
According to most suppliers, mono-methyl adipate is not classified as a hazardous substance

or mixture under the Globally Harmonized System (GHS).[6] However, some sources indicate

that it may cause skin and eye irritation, as well as respiratory and digestive tract irritation.[3]

The toxicological properties of this material have not been fully investigated.[3][6]
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First Aid Measures
Standard first aid measures are recommended in case of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[3]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing.[3]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water.[3]

In all cases of significant exposure or if symptoms persist, it is crucial to seek medical attention.

[3]

Handling and Storage
Handling: Use with adequate ventilation and avoid contact with eyes, skin, and clothing.

Keep away from heat, sparks, and flame. Avoid ingestion and inhalation.[3]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from

incompatible substances such as oxidizing agents.[3]

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Recommendation Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[5][6]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.

[5]

Toxicological Information
The toxicological properties of mono-methyl adipate have not been thoroughly investigated.[3]

[6] No specific LD50 or LC50 data for mono-methyl adipate is readily available in the reviewed

literature. One report notes that for the related compound dibutyl adipate (DBA), animal data

were sufficient to conclude that it is not acutely toxic following dermal exposure; however, data

were insufficient to determine its acute toxicity following oral or inhalation exposures.[10]

Researchers should handle mono-methyl adipate with the care appropriate for a chemical with

unknown toxicological properties.

Experimental Protocols
Synthesis of Mono-Methyl Adipate
Mono-methyl adipate can be synthesized via the esterification of adipic acid with methanol.

One documented method involves the use of a macroporous cation exchange resin as a

catalyst in a toluene solvent.

Detailed Methodology:
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Resin Pre-treatment: A macroporous cation exchange resin is successively immersed in an

acid solution, followed by an alkali solution, and then again in an acid solution. The resin is

then washed with water until a neutral pH is achieved. The surface moisture is removed by

filtration.[11]

Esterification: Adipic acid and the pre-treated resin are added to toluene. Methanol is then

added dropwise to the mixture to initiate the esterification reaction.[11]

Separation and Purification: After the reaction is complete, the resin is separated by hot

filtration. The toluene solution is cooled to allow any unreacted adipic acid to precipitate,

which is then removed by filtration. The resulting toluene solution containing mono-methyl
adipate is washed to remove any acidic byproducts.[11]

Product Isolation: The toluene is removed via reduced pressure condensation. The final

product, mono-methyl adipate, is obtained by distillation.[11]

Another reported synthesis involves the reaction of adipic acid (5 mmol) with methanol (10 ml),

yielding mono-methyl adipate.[12]

Visualizations
The following diagrams illustrate key logical and experimental workflows related to mono-

methyl adipate.
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Figure 1: Spill Response Workflow for Mono-Methyl Adipate
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Figure 2: Synthesis Workflow for Mono-Methyl Adipate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8814857?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

